5-Bromo-N-ethylnicotinamide

• IUPAC Name: 5-bromo-N-ethylpyridine-3-carboxamide
• InChI: InChI=1S/C8H9BrN2O/c1-2-11-8(12)6-3-7(9)5-10-4-6/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: LBNZQARQDQMTGO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=CN=C1)Br
• Molecular Formula: C8H9BrN2O
• DSSTOX Substance ID: DTXSID30622012
• Molecular Weight: 229.07 g/mol
• CAS No.: 173999-48-9

Description

5-Bromo-N-ethylnicotinamide (5-BNE) is an important organic compound that has been studied for its potential applications in a wide range of scientific fields. 5-BNE is a derivative of nicotinamide, a form of vitamin B3, and is currently being investigated for its potential use in drug development and biochemistry research.

Scientific Research Applications

1. Structural Analysis and Synthetic Chemistry

Research involving bromo-substituted compounds like 5-Bromo-N-ethylnicotinamide often focuses on structural analysis and synthetic chemistry. For instance, studies have detailed the direct bromination of compounds, identifying that bromine attack is directed at specific carbon atoms within the molecular structure. Such insights are crucial for understanding the reactivity and potential applications of bromo-substituted compounds in various chemical reactions (Khutornenko, Rozenberg, & Vasil'ev, 1978).

2. Enantiomeric Resolution and Simulation Studies

Enantiomeric resolution is vital in the pharmaceutical industry for the development of safe and effective drugs. Bromo-substituted compounds have been a subject of enantiomeric resolution studies, showcasing their potential in this field. For example, a study presented enantiomeric resolution and simulation studies of four enantiomers of a bromo-substituted compound, revealing the underlying chiral recognition mechanism and elution order, which are critical for pharmaceutical applications (Ali et al., 2016).

3. Antimicrobial and Antitubercular Activities

Bromo-substituted compounds have shown promising results in antimicrobial and antitubercular activities. For instance, a series of novel bromo-styryl-benzimidazoles demonstrated significant anti-tubercular activity against various microorganisms, positioning these compounds as potential candidates for drug development and therapeutic applications (Shingalapur, Hosamani, & Keri, 2009).

4. Antiviral Activity

Bromo-substituted pyrimidines have been evaluated for their antiviral activities, especially against retroviruses. Despite showing limited efficacy against DNA viruses, certain derivatives exhibited significant inhibition of retrovirus replication in cell culture, underscoring their potential as antiviral agents (Hocková et al., 2003).

5. Use in Synthesis of Complex Molecules

Bromo-substituted compounds are pivotal in the synthesis of more complex molecular structures like porphyrins. They serve as key intermediates in the synthesis of these structures, which have various applications, especially in photodynamic therapy and as catalysts in different chemical reactions (Harris, Johnson, & Kay, 1966).

Mechanism of Action

Target of Action

The primary target of 5-Bromo-N-ethylnicotinamide is the GPI-linked NAD (P) (+)–arginine ADP-ribosyltransferase 1 . This enzyme plays a crucial role in the ADP-ribosylation process, a post-translational modification involved in various cellular processes including DNA repair, gene regulation, and apoptosis .

Mode of Action

It is believed to interact with its target enzyme, potentially altering its function or activity

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Given its target, it may influence pathways involving ADP-ribosylation

Result of Action

Given its target, it may have potential implications in processes regulated by ADP-ribosylation, such as DNA repair, gene regulation, and apoptosis

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect its action

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).